beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate
CAS No.: 3053-17-6
VCID: VC0015334
Molecular Formula: C₂₀H₂₃NO₁₂
Molecular Weight: 469.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | Beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate, is a chemical compound with the molecular formula C20H23NO12 . It is also known by other names, including beta-D-Galactopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate; p-nitrophenyl 2,3,4,6-tetra-o-acetyl-beta-d-galactopyranoside and 4-Nitrophenyl-beta-D-galactopyranoside 2,3,4,6-Tetraacetate; NSC 89591 . This compound has a molecular weight of 469.4 g/mol . A similar compound is 4-Formyl-2-nitrophenyl 2,3,4,6-Tetra-O-acetyl-β-D-galactopyranoside, which has a CAS RN of 77667-26-6 and a purity of >95.0%(HPLC)(qNMR) . Another related compound is 2-nitrophenyl β-d-galactopyranoside, with the molecular formula C12H15NO8 and a molecular weight of 301.25 . Beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate is identified by the IUPAC name (4-nitrophenyl) 2,3,4,6-tetra-O-acetyl-beta-D-galacto-hexopyranoside . When working as a research assistant, presenting information clearly and concisely is crucial, especially on documents like resumes . A well-organized resume should highlight relevant research experience, technical skills, and academic achievements . This includes attention to detail in data collection, analysis, and quality control . |
|---|---|
| CAS No. | 3053-17-6 |
| Product Name | beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate |
| Molecular Formula | C₂₀H₂₃NO₁₂ |
| Molecular Weight | 469.4 g/mol |
| IUPAC Name | [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(2-nitrophenoxy)oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-8-6-5-7-14(15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17+,18+,19-,20-/m1/s1 |
| Standard InChIKey | ILJYBOOYGRDODX-LCWAXJCOSA-N |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=CC=C2[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=CC=C2[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | 2-Nitrophenyl β-D-Galactopyranoside 2,3,4,6-Tetraacetate; |
| PubChem Compound | 6451506 |
| Last Modified | Apr 15 2024 |
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